Cas no 65216-21-9 (Trichotoxin A40)

• Product Name: Trichotoxin A40
• CAS No: 65216-21-9
• MF: C₈₀H₁₃₉N₁₉O₂₂
• MW: 1719.07378029823
• CID: 526020
• Update Time: 2023-08-02

Trichotoxin A40 Chemical and Physical Properties

Names and Identifiers

• Trichotoxin A 40
• Trichotoxin A40

• Inchi： 1S/C80H139N19O22/c1-29-80(28,69(120)87-46(32-34-52(81)102)56(107)85-50(40-100)43(6)7)98-68(119)77(22,23)94-58(109)48(37-41(2)3)84-60(111)51-31-30-36-99(51)70(121)79(26,27)97-66(117)75(18,19)91-55(106)44(8)83-62(113)74(16,17)95-67(118)78(24,25)96-65(116)76(20,21)92-57(108)47(33-35-54(104)105)86-64(115)73(14,15)93-59(110)49(38-42(4)5)88-63(114)72(12,13)90-53(103)39-82-61(112)71(10,11)89-45(9)101/h41-44,46-51,100H,29-40H2,1-28H3,(H2,81,102)(H,82,112)(H,83,113)(H,84,111)(H,85,107)(H,86,115)(H,87,120)(H,88,114)(H,89,101)(H,90,103)(H,91,106)(H,92,108)(H,93,110)(H,94,109)(H,95,118)(H,96,116)(H,97,117)(H,98,119)(H,104,105)/t44-,46-,47-,48-,49-,50?,51-,80+/m0/s1
• InChI Key： NAMGSIXOXMZHEM-LVRWUTNGSA-N
• SMILES： O=C(C(C)(C)NC(C(C)(C)NC([C@H](C)NC(C(C)(C)NC(C(C)(C)NC(C(C)(C)NC([C@H](CCC(=O)O)NC(C(C)(C)NC([C@H](CC(C)C)NC(C(C)(C)NC(CNC(C(C)(C)NC(C)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(NC(C)(C)C(N[C@](C(N[C@H](C(NC(CO)C(C)C)=O)CCC(N)=O)=O)(C)CC)=O)=O)CC(C)C)=O

Computed Properties

• Exact Mass: 1718.034207
• Monoisotopic Mass: 1718.034207
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 20
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 121
• Rotatable Bond Count: 47
• Complexity: 3860
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 616